Cas no 5805-27-6 (1H-Benzimidazole,2-heptadecyl-)

1H-Benzimidazole,2-heptadecyl- structure
5805-27-6 structure
Product Name:1H-Benzimidazole,2-heptadecyl-
CAS No:5805-27-6
MF:C24H40N2
MW:356.58780670166
CID:370329
PubChem ID:79868
Update Time:2025-04-19

1H-Benzimidazole,2-heptadecyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-heptadecyl-
    • 2-heptadecyl-1H-benzimidazole
    • 2-heptadecyl-benzimidazole
    • 2-Heptadecylbenzimidazole
    • NS00033844
    • AKOS024349851
    • DTXSID4064008
    • 1H-Benzimidazole, 2-heptadecyl-
    • 5805-27-6
    • EINECS 227-360-3
    • Heptadecylbenzimidazol
    • HBTSVVOLHPRTJA-UHFFFAOYSA-N
    • SCHEMBL2948425
    • Inchi: 1S/C24H40N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-24-25-22-19-17-18-20-23(22)26-24/h17-20H,2-16,21H2,1H3,(H,25,26)
    • InChI Key: HBTSVVOLHPRTJA-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2N=C1CCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 356.3194
  • Monoisotopic Mass: 356.319
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 16
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.1
  • Topological Polar Surface Area: 28.7A^2

Experimental Properties

  • Density: 0.949
  • Boiling Point: 512.9°Cat760mmHg
  • Flash Point: 248.4°C
  • Refractive Index: 1.528
  • PSA: 28.68
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd